Cas no 871101-25-6 (4H-1-Benzopyran-4-one, 2-(4-aminophenyl)-6-bromo-)

• Product Name: 4H-1-Benzopyran-4-one, 2-(4-aminophenyl)-6-bromo-
• CAS No: 871101-25-6
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• CID: 659287
• PubChem ID: 11580495
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 2-(4-aminophenyl)-6-bromo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-(4-aminophenyl)-6-bromo-
• 2-(4-aminophenyl)-6-bromochromen-4-one
• 871101-25-6
• PYFKTOCUTXXZDY-UHFFFAOYSA-N
• SCHEMBL4993162
• 6-bromo-4'-aminoflavone
• 2-(4-Aminophenyl)-6-bromo-4H-chromen-4-one
• DTXSID70468931

• Inchi： 1S/C15H10BrNO2/c16-10-3-6-14-12(7-10)13(18)8-15(19-14)9-1-4-11(17)5-2-9/h1-8H,17H2
• InChI Key： PYFKTOCUTXXZDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(C1C=CC(=CC=1)N)O2)=O

Computed Properties

• Exact Mass: 314.98949g/mol
• Monoisotopic Mass: 314.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones